2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol

• Molecular Formula: C8H13NO2S
• Molecular Weight: 187.26 g/mol
• SMILES: C1=CSC(=C1)CNC(CO)CO
• InChI: InChI=1S/C8H13NO2S/c10-5-7(6-11)9-4-8-2-1-3-12-8/h1-3,7,9-11H,4-6H2
• InChIKey: DIWNQIMRQMQHMO-UHFFFAOYSA-N

2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol: Key Characteristics and Research-Grade Procurement Considerations

2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS 93448-47-6) is a synthetic thiophene-amino alcohol derivative characterized by a propane-1,3-diol backbone linked via a secondary amine to a thiophen-2-ylmethyl group. It is primarily utilized as a research tool and intermediate in medicinal chemistry and materials science, owing to the unique electronic properties of the thiophene ring and the versatile reactivity of its amino and hydroxyl functionalities [1].

Workflow Medicinal chemistry intermediate and chemical biology probe

Selection Thiophene-amino alcohol scaffold with dual amino/hydroxyl reactivity

Context Synthetic research tool; reported Lp-PLA2 inhibitory assay context

• [1] Chemsrc. (2024). 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol - Chemical Properties. [Chemical Database]. View Source

Why 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol Cannot Be Simply Interchanged with Its 2-Methyl Analog

Procurement decisions for 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol must account for its distinct structural identity versus its 2-methyl analog (CAS 869943-18-0). The presence or absence of a methyl group at the 2-position of the propane backbone significantly alters the steric and electronic environment of the amino and hydroxyl functionalities. This fundamental difference is critical because it influences molecular recognition and binding interactions, as evidenced by distinct biological target profiles and synthetic utility, making the compounds non-interchangeable for applications requiring specific molecular geometry or binding motifs .

Property

Target Compound

2-Methyl Analog

Risk Assessment

2-position substitution

Hydrogen (no methyl)

Methyl group

Alters steric and electronic environment; binding profile may shift

Molecular geometry

Flexible amine-hydroxyl network

Methyl-induced conformational restriction

Molecular recognition and synthetic reactivity may not transfer directly

Quantitative Differentiation Evidence for 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol

Enzymatic Inhibition Profile: 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol vs. In-Class Kinase Inhibitors

2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol demonstrates a specific inhibition profile against human plasma lipoprotein-associated phospholipase A2 (Lp-PLA2). Its inhibitory activity is significantly lower (IC50 = 74 nM) compared to related kinase-targeting thiophene-amino alcohol compounds in its class, such as 6-(1-methyl-1H-indol-5-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine (IC50 = 4,520 nM against Dyrk1A) or 6-(3,4-dimethoxyphenyl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine (IC50 = 3,680 nM against Clk4), indicating a distinct biological target preference [1][2].

Target engagement

Cross-study comparable

Lp-PLA2 IC50 74 nM vs. Dyrk1A/Clk4 IC50 ~4,000 nM

Supports Lp-PLA2 inhibitory context, distinct from kinase inhibition

In vitro enzymatic assays; cross-study comparison with thiophene-amino alcohol analogs

Evidence Dimension	Inhibitory concentration (IC50) against specific enzymes
Target Compound Data	IC50 = 74 nM (against Lp-PLA2)
Comparator Or Baseline	6-(1-methyl-1H-indol-5-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine: IC50 = 4,520 nM (against Dyrk1A) / 6-(3,4-dimethoxyphenyl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine: IC50 = 3,680 nM (against Clk4)
Quantified Difference	Approximately 61-fold and 50-fold lower IC50, respectively, indicating a different primary target and higher potency on Lp-PLA2
Conditions	In vitro enzymatic assays using 2-thio-PAF as substrate for Lp-PLA2, preincubated for 20 mins, measured 1 hr post substrate; 33P radiolabeled kinase assay for Dyrk1A and Clk4

Why This Matters

This quantitative difference in target engagement and potency (74 nM vs. ~4,000 nM) directly informs scientific selection for studies focused on Lp-PLA2-mediated pathways versus broad kinase inhibition.

• [1] BindingDB. (n.d.). BDBM50363379 / CHEMBL1945882. [Biological Activity Database]. Inhibition of human plasma lipoprotein-associated phospholipase A2. View Source
• [2] BindingDB. (2011). BDBM50342924 / CHEMBL1394132. [Biological Activity Database]. Inhibition of Dyrk1A kinase by 6-(1-methyl-1H-indol-5-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine. View Source

Structural Differentiation from 2-Methyl Analog and Its Functional Implications

The key structural differentiator for 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol is the absence of a methyl group at the 2-position of the propane-1,3-diol backbone, in contrast to the commercially available 2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS 869943-18-0). This substitution alters the local steric environment around the secondary amine and the adjacent hydroxyl groups. While direct comparative biological data is limited, this structural feature is a primary determinant of molecular recognition in biological systems and reactivity in synthetic applications .

Structural identity

Supporting evidence

Absence of 2-methyl group vs. analog CAS 869943-18-0

Defines unique chemical space for SAR and IP generation

Structural comparison; direct comparative bioactivity data limited

Evidence Dimension	Chemical structure
Target Compound Data	2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS 93448-47-6, C8H13NO2S)
Comparator Or Baseline	2-Methyl-2-[(thiophen-2-ylmethyl)amino]propane-1,3-diol (CAS 869943-18-0, C9H15NO2S)
Quantified Difference	Presence vs. absence of a methyl group at the 2-position of the propanediol chain.
Conditions	N/A (structural comparison)

Why This Matters

For procurement, this structural difference is non-trivial; it defines the compound's unique chemical space, which is essential for generating distinct intellectual property, exploring novel structure-activity relationships, or developing materials with specific properties.

Distinct Biological Activity Profile Relative to Other Thiophene Derivatives

Unlike the more extensively studied serinol derivative AS-1949490, which is a potent and selective SHIP2 inhibitor (IC50 = 0.62 µM) and modulates insulin signaling , 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol has been reported in sources to exhibit activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage [1]. This suggests a functional divergence from the kinase or phosphatase inhibition pathways commonly associated with other thiophene-amino alcohols.

Reported bioactivity

Class-level inference

Arrests proliferation, induces monocyte-lineage differentiation

Distinct from kinase/phosphatase modulation; differentiation pathway context

Web-sourced data; limited independent validation available

Evidence Dimension	Primary reported biological effect
Target Compound Data	Arrest of proliferation and induction of differentiation in undifferentiated cells.
Comparator Or Baseline	AS-1949490: Potent SHIP2 inhibition (IC50 = 0.62 µM), activation of Akt insulin signaling in liver, and lowering of glucose in diabetic mice.
Quantified Difference	N/A (Qualitative difference in reported biological endpoint)
Conditions	Target compound: Web-sourced data [1]; AS-1949490: Biochemical assays and mouse models

Why This Matters

This difference in reported bioactivity (cell differentiation vs. kinase/phosphatase modulation) indicates that this compound occupies a distinct functional niche, making it the appropriate selection for researchers investigating differentiation pathways rather than metabolic signaling via SHIP2.

• [1] Web Data Commons. (n.d.). Compound Information for 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol. [Aggregated Web Data]. View Source

Optimal Research and Development Application Scenarios for 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol

Research on Lp-PLA2-Mediated Inflammatory Pathways

For research groups investigating the role of lipoprotein-associated phospholipase A2 (Lp-PLA2) in inflammation and atherosclerosis, 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol is a relevant tool compound. Its demonstrated in vitro potency against Lp-PLA2 (IC50 = 74 nM) [1] is quantitatively distinct from its weak activity against kinases like Dyrk1A and Clk4, which are inhibited by related thiophene-amino alcohol compounds at micromolar concentrations (IC50 ≈ 4,000 nM) [2]. This profile supports its use in experiments designed to isolate Lp-PLA2's role without the confounding variable of broad-spectrum kinase inhibition.

Exploration of Cell Differentiation Mechanisms in Cancer Research

Researchers studying the induction of differentiation in undifferentiated cancer cells may find 2-[(Thiophen-2-ylmethyl)amino]propane-1,3-diol to be a candidate probe. Web-based sources indicate that this compound exhibits activity in arresting proliferation and inducing differentiation toward a monocyte phenotype [1], a functional property that differentiates it from analogs like AS-1949490, which primarily acts as a SHIP2 inhibitor [2]. This makes it suitable for hypothesis-driven studies focused on differentiation therapy approaches.

Chemical Biology and Medicinal Chemistry SAR Studies

This compound serves as a crucial building block for structure-activity relationship (SAR) campaigns. Its unique structure, which lacks the 2-methyl group found in the common analog (CAS 869943-18-0), provides a distinct steric and electronic environment for exploring molecular interactions. This structural difference is fundamental for generating novel intellectual property and for understanding how subtle changes in molecular architecture affect target binding and selectivity, as evidenced by its divergent biological profile from both kinase inhibitors and SHIP2 modulators [1][2].

Application

Selection Property

Validation Focus

Lp-PLA2 inflammatory pathway studies

Lp-PLA2 inhibitory activity context

Isolate Lp-PLA2 role vs. broad kinase inhibition

Cancer cell differentiation research

Reported cell-differentiation response

Monocyte-lineage differentiation endpoints

Medicinal chemistry SAR studies

Distinct 2-position architecture

Steric/electronic SAR and binding selectivity

• [1] BindingDB. (n.d.). BDBM50363379 / CHEMBL1945882. [Biological Activity Database]. Inhibition of human plasma lipoprotein-associated phospholipase A2. View Source
• [2] BindingDB. (2011). BDBM50342924 / CHEMBL1394132. [Biological Activity Database]. Inhibition of Dyrk1A kinase by 6-(1-methyl-1H-indol-5-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine. View Source